Cas no 132295-44-4 (2,5-Anhydro-2,5-imino-D-glucitol)

2,5-Anhydro-2,5-imino-D-glucitol is a cyclic imino sugar derivative with a unique structural configuration, featuring a fused imino and anhydro ring system derived from D-glucitol. This compound serves as a valuable intermediate in carbohydrate chemistry and glycobiology research, particularly in the study of glycosidase inhibitors and glycomimetics. Its rigid bicyclic structure provides enhanced stability compared to linear sugar analogs, making it useful for probing enzyme active sites or designing metabolic inhibitors. The presence of both imino and anhydro functionalities offers distinct electronic and steric properties, enabling selective interactions with biological targets. Researchers utilize this compound for investigating carbohydrate-processing enzymes, developing therapeutic agents for diabetes or viral infections, and exploring novel synthetic pathways in sugar chemistry. Its well-defined stereochemistry also facilitates structure-activity relationship studies in medicinal chemistry applications.
2,5-Anhydro-2,5-imino-D-glucitol structure
132295-44-4 structure
Product Name:2,5-Anhydro-2,5-imino-D-glucitol
CAS No:132295-44-4
MF:C6H13NO4
MW:163.171722173691
CID:898958
PubChem ID:445074
Update Time:2025-07-02

2,5-Anhydro-2,5-imino-D-glucitol Chemical and Physical Properties

Names and Identifiers

    • 2,5-Anhydro-2,5-imino-D-glucitol
    • (2R,4R,5S)-2,5-bis(hydroxymethyl)pyrrolidine-3,4-diol
    • 2,5-Dideoxy-2,5-imino-D-glucitol
    • (2R,3R,4R,5S)-3,4-Dihydroxy-2,5-pyrrolidinediMethanol
    • Inchi： 1S/C6H13NO4/c8-1-3-5(10)6(11)4(2-9)7-3/h3-11H,1-2H2
    • InChI Key： PFYHYHZGDNWFIF-UHFFFAOYSA-N
    • SMILES： OCC1C(O)C(O)C(CO)N1

Computed Properties

  • Exact Mass: 163.08400
  • Monoisotopic Mass: 163.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 118
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 93Ų

Experimental Properties

  • Color/Form: White crystalline solid
  • Density: 1.408
  • Melting Point: 139-142.5°C
  • Boiling Point: 395.9°C at 760 mmHg
  • Flash Point: 221.9°C
  • Refractive Index: 1.559
  • Solubility: Methanol (Slightly), Water (Slightly)
  • PSA: 92.95000
  • LogP: -2.63800

2,5-Anhydro-2,5-imino-D-glucitol Security Information

  • Storage Condition：-20°C Freezer

2,5-Anhydro-2,5-imino-D-glucitol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A648300-5mg
2,5-Anhydro-2,5-imino-D-glucitol
 132295-44-4
5mg
 $ 106.00 2023-04-19
TRC
A648300-10mg
2,5-Anhydro-2,5-imino-D-glucitol
 132295-44-4
10mg
 $ 207.00 2023-04-19
TRC
A648300-25mg
2,5-Anhydro-2,5-imino-D-glucitol
 132295-44-4
25mg
 $ 374.00 2023-04-19
TRC
A648300-100mg
2,5-Anhydro-2,5-imino-D-glucitol
 132295-44-4
100mg
 $ 1367.00 2023-04-19

2,5-Anhydro-2,5-imino-D-glucitol Production Method

2,5-Anhydro-2,5-imino-D-glucitol Related Literature

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